1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C22H28N4O3/c1-16-4-3-5-18(12-16)24-22(27)23-14-19(26-10-8-25(2)9-11-26)17-6-7-20-21(13-17)29-15-28-20/h3-7,12-13,19H,8-11,14-15H2,1-2H3,(H2,23,24,27)
• InChI Key: FBDLAYPOMGBNCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCC(C2=CC3=C(C=C2)OCO3)N4CCN(CC4)C
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(m-tolyl)urea, also known as BMTU, is a small molecule inhibitor that has been widely used in scientific research. BMTU has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Synthetic Applications and Chemical Reactivity :Research on the reactivity of urea derivatives reveals their importance in synthetic chemistry. For instance, urea derivatives have been synthesized for exploring their hydrolysis reactions, demonstrating the diverse pathways and products that can emerge from such processes (Iwanami et al., 1964). Additionally, the synthesis of ureido sugars from amino acids and 2-amino-2-deoxy-D-glucose showcases the versatility of urea derivatives in constructing complex molecules with potential biological activity (Piekarska-Bartoszewicz & Tcmeriusz, 1993).

Biomedical Research :In the realm of medicinal chemistry, urea derivatives have been studied for their potential as therapeutic agents. Examples include the development of ureidopiperidines as antihypertensive agents, highlighting the potential of urea derivatives in cardiovascular research (Archibald et al., 1980). Furthermore, phenylpiperazine derivatives acting as neuropeptide Y Y5 receptor antagonists exemplify the exploration of urea derivatives for targeting specific receptors in the brain, potentially offering new avenues for treating neurological disorders (Takahashi et al., 2006).

Materials Science and Catalysis :Urea derivatives have also found applications in materials science and as catalysts. For example, the preparation of molybdenum(VI) dioxido complexes with urea ligands has been reported, with these complexes showing promise as catalysts for the epoxidation of alkenes and oxidation of sulfides (Bagherzadeh et al., 2014). This highlights the role of urea derivatives in facilitating environmentally friendly and efficient chemical transformations.